13338-63-1(3,4,5-Trimethoxyphenylacetonitrile),Pu

3,4,5-Trimethoxyphenylacetonitrile Properties

Names and Identifiers

- 2-(3,4,5-Trimethoxyphenyl)acetonitrile
- 3,4,5-Trimethoxybenzyl cyanide
- 3,4,5-Trimethoxyphenylacetonitrile
- 3,4,5-trimethoxybenzylnitrile
- 3,4,5-Trimethoxyphenylacetonit
- 3,4,5-trimethoxyphenylacetylnitryl
- 3,4,5-TRIMETHOXYPHENYLACETIONITRILE
- 3,4,5-trimethoxybenzeneacetonitrile
- (3,4,5-trimethoxyphenyl)-acetonitril
- LABOTEST-BB LT00847929
- Benzeneacetonitrile, 3,4,5-trimethoxy-
- (3,4,5-Trimethoxyphenyl)acetonitrile
- N1GY2UD3JX
- 2-(3,4,5-trimethoxyphenyl)ethanenitrile
- NSC97556
- Pu
- BRN 2214548
- (3,5-Trimethoxyphenyl)acetonitrile
- 3,5-Trimethoxyphenylacetylnitryl
- DTXSID4057637
- InChI=1/C11H13NO3/c1-13-9-6-8(4-5-12)7-10(14-2)11(9)15-3/h6-7H,4H2,1-3H
- MFCD00001912
- Tox21_113825
- EINECS 236-388-5
- 3,5-Trimethoxybenzylnitrile
- AC-5986
- (3,4,5-trimethoxy)phenylacetonitrile
- 3,4,5-Trimethoxyphenylacetonitrile, 97%
- 3,4,5-trimethoxyphenyl-acetonitrile
- SR-01000944709-1
- 3,4,5-trimethoxyphenyl acetonitrile
- CHEMBL3186473
- A806609
- 3,5-Trimethoxybenzyl cyanide
- T1927
- SCHEMBL1020821
- NCGC00253705-01
- NSC 97556
- FT-0614175
- DTXCID5031426
- NS00024284
- SR-01000944709
- 3,5-(Trimethoxyphenyl)acetonitrile
- LCZC3016
- AKOS005363771
- UNII-N1GY2UD3JX
- ACETONITRILE, (3,4,5-TRIMETHOXYPHENYL)-
- 2-(3,4,5-trimethoxyphenyl)acetonitrile;3,4,5-Trimethoxyphenylacetonitrile
- EN300-1851510
- CS-W015270
- 2-(3,4,5-trimethoxyphenyl) acetonitrile
- AM20020407
- 13338-63-1
- NSC-97556
- SY015810
- Q-100129
- Acetonitrile,4,5-trimethoxyphenyl)-
- 4-10-00-02033 (Beilstein Handbook Reference)
- AS-15523
- CAS-13338-63-1
- Benzeneacetonitrile,4,5-trimethoxy-
- 3,4,5-Trimethoxyphenylacetylnitryl
- 3,4,5-Trimethoxybenzylnitrile
- 3,4,5-Trimethoxybenzeneacetonitrile
- DB-001244
- STL164353
- 2-(3,4,5-trimethoxyphenyl)acetonitrile
- +Expand
- MDL： MFCD00001912
- InChIKey： ACFJNTXCEQCDBX-UHFFFAOYSA-N
- Inchi： 1S/C11H13NO3/c1-13-9-6-8(4-5-12)7-10(14-2)11(9)15-3/h6-7H,4H2,1-3H3
- SMILES： O(C([H])([H])[H])C1C(=C([H])C(C([H])([H])C#N)=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]
- BRN： 2214548

Computed Properties

Exact Mass: 207.089543g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 207.089543g/mol
Monoisotopic Mass: 207.089543g/mol
Topological Polar Surface Area: 51.5Å²
Heavy Atom Count: 15
Complexity: 221
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.77848
PSA: 51.48000
Refractive Index: 1.5100 (estimate)
Boiling Point: 346.25°C (rough estimate)
Melting Point: 76.0 to 79.0 deg-C
Flash Point: 132.8℃
Color/Form: White powder
Solubility: Not determined
Density: 1.1878 (rough estimate)

3,4,5-Trimethoxyphenylacetonitrile Security Information

Symbol: GHS07
RTECS：AM2475000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：3276
Hazard Statement： H302,H312,H332
Warning Statement： P280
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： 20/21/22
Signal Word：Warning
HazardClass：6.1

3,4,5-Trimethoxyphenylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4,5-Trimethoxyphenylacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00157T-5g	Benzeneacetonitrile, 3,4,5-trimethoxy-	13338-63-1	97%	5g	$22.00
A2B Chem LLC	AA52617-1g	3,4,5-Trimethoxyphenylacetonitrile	13338-63-1	97%	1g	$7.00	2024-04-20
Aaron	AR0015G5-1g	Benzeneacetonitrile, 3,4,5-trimethoxy-	13338-63-1	98%	1g	$4.00
abcr	AB133699-1 g	3,4,5-Trimethoxyphenylacetonitrile, 97%; .	13338-63-1	97%	1g	€77.40	2023-05-10
Ambeed	A868877-1g	3,4,5-Trimethoxyphenylacetonitrile	13338-63-1	97%	1g	$9.0	2024-04-24
Apollo Scientific	OR350379-100g	3,4,5-Trimethoxyphenylacetonitrile	13338-63-1	95%	100g	£340.00	2024-07-28
Chemenu	CM342511-25g	3,4,5-Trimethoxyphenylacetonitrile	13338-63-1	95%+	25g	$193
Crysdot LLC	CD12153251-100g	2-(3,4,5-Trimethoxyphenyl)acetonitrile	13338-63-1	97%	100g	$333	2024-07-23
Enamine	EN300-1851510-0.05g	2-(3,4,5-trimethoxyphenyl)acetonitrile	13338-63-1		0.05g	$91.0	2023-09-19
eNovation Chemicals LLC	D691222-25g	3,4,5-Trimethoxyphenylacetonitrile	13338-63-1	>97%	25g	$130	2022-09-06

3,4,5-Trimethoxyphenylacetonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:13338-63-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:13338-63-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3,4,5-Trimethoxyphenylacetonitrile Related Literature

1. New syntheses of pulvinic acids via reformatsky-type reactions with aryl-methoxymaleic anhydrides

David R. Gedge,Gerald Pattenden,Anthony G. Smith J. Chem. Soc. Perkin Trans. 1 1986 2127
2. 86. Colchicine and related compounds. Part III

J. W. Cook,Walter Graham,A. Cohen,R. W. Lapsley,C. A. Lawrence J. Chem. Soc. 1944 322
3. Syntheses of permethylated derivatives of pinastric acid and gomphidic acid, pulvinic acid pigments of lichen and fungi

David W. Knight,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1979 84
4. Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents

Narsimha Reddy Penthala,Vijayakumar N. Sonar,Jamie Horn,Markos Leggas,Jai Shankar K. B. Yadlapalli,Peter A. Crooks Med. Chem. Commun. 2013 4 1073
5. Microwave-assisted synthesis, molecular docking and antiproliferative activity of (3/5-aryl-1,2,4-oxadiazole-5/3-yl)(3,4,5-trimethoxyphenyl)methanone oxime derivatives

Qi Guan,Dongjie Feng,Zhaoshi Bai,Yuanhang Cui,Daiying Zuo,Min'an Zhai,Xuewei Jiang,Wenbo Zhou,Kai Bao,Yingliang Wu,Weige Zhang Med. Chem. Commun. 2015 6 1484
6. XXII.—Synthetical experiments in the isoflavone group. Part IV. A synthesis of 2-methylirigenol

Wilson Baker,Robert Robinson J. Chem. Soc. 1929 152
7. Synthesis and evaluation of a series of quinolinyl trans-cyanostilbene analogs as anticancer agents

Narsimha Reddy Penthala,Venumadhav Janganati,Shobanbabu Bommagani,Peter A. Crooks Med. Chem. Commun. 2014 5 886
8. CCXII.—The condensation of α-formylphenylacetonitriles with phenols. Part I

Ishwar Chand Badhwar,Wilson Baker,Bala Krishna Menon,Krishnasami Venkataraman J. Chem. Soc. 1931 1541

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Cas no 13338-63-1 (3,4,5-Trimethoxyphenylacetonitrile)

3,4,5-Trimethoxyphenylacetonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4,5-Trimethoxyphenylacetonitrile Security Information

3,4,5-Trimethoxyphenylacetonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4,5-Trimethoxyphenylacetonitrile Price

3,4,5-Trimethoxyphenylacetonitrile Suppliers

3,4,5-Trimethoxyphenylacetonitrile Related Literature

Related Categories

13338-63-1 (3,4,5-Trimethoxyphenylacetonitrile) Related Products